Cas no 1396674-00-2 (N-cyclopropyl-2-oxo-N-2-(thiophen-2-yl)ethyl-2H-chromene-3-carboxamide)

• Product Name: N-cyclopropyl-2-oxo-N-2-(thiophen-2-yl)ethyl-2H-chromene-3-carboxamide
• CAS No: 1396674-00-2
• MF: C₁₉H₁₇NO₃S
• MW: 339.408183813095
• CID: 6222094
• PubChem ID: 71781415
• Update Time: 2025-11-05

N-cyclopropyl-2-oxo-N-2-(thiophen-2-yl)ethyl-2H-chromene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-cyclopropyl-2-oxo-N-2-(thiophen-2-yl)ethyl-2H-chromene-3-carboxamide
• N-cyclopropyl-2-oxo-N-(2-thiophen-2-ylethyl)chromene-3-carboxamide
• F5854-4445
• AKOS024522829
• N-cyclopropyl-2-oxo-N-[2-(thiophen-2-yl)ethyl]-2H-chromene-3-carboxamide
• VU0524217-1
• 1396674-00-2
• N-cyclopropyl-2-oxo-N-(2-(thiophen-2-yl)ethyl)-2H-chromene-3-carboxamide

• Inchi： 1S/C19H17NO3S/c21-18(16-12-13-4-1-2-6-17(13)23-19(16)22)20(14-7-8-14)10-9-15-5-3-11-24-15/h1-6,11-12,14H,7-10H2
• InChI Key： TXLRXKVQRVQHNT-UHFFFAOYSA-N
• SMILES： S1C=CC=C1CCN(C(C1C(=O)OC2C=CC=CC=2C=1)=O)C1CC1

Computed Properties

• Exact Mass: 339.09291458g/mol
• Monoisotopic Mass: 339.09291458g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 543
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 74.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Coumarins and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives

Additional information on N-cyclopropyl-2-oxo-N-2-(thiophen-2-yl)ethyl-2H-chromene-3-carboxamide

Comprehensive Overview of N-cyclopropyl-2-oxo-N-2-(thiophen-2-yl)ethyl-2H-chromene-3-carboxamide (CAS 1396674-00-2)

N-cyclopropyl-2-oxo-N-2-(thiophen-2-yl)ethyl-2H-chromene-3-carboxamide (CAS 1396674-00-2) is a synthetic organic compound that has garnered significant attention in pharmaceutical and materials science research due to its unique structural features and potential applications. The compound belongs to the chromene family, which is known for its diverse biological activities and optical properties. The presence of a thiophene ring and a cyclopropyl group in its structure further enhances its versatility, making it a subject of interest for drug discovery and advanced material development.

One of the most frequently searched topics related to this compound is its potential role in drug discovery. Researchers are particularly interested in its pharmacological properties, as chromene derivatives have demonstrated anti-inflammatory, antimicrobial, and anticancer activities in preclinical studies. The incorporation of a thiophene moiety, a common feature in many FDA-approved drugs, suggests that this compound could interact with biological targets in novel ways. Questions like "How does N-cyclopropyl-2-oxo-N-2-(thiophen-2-yl)ethyl-2H-chromene-3-carboxamide affect cellular pathways?" or "What are the synthetic routes for this compound?" are commonly explored in academic and industrial settings.

Another area of interest is the compound's potential in material science. Chromene derivatives are known for their photophysical properties, which make them candidates for organic light-emitting diodes (OLEDs) and fluorescent probes. The thiophene component, with its electron-rich nature, could further enhance charge transport properties, a hot topic in the development of next-generation electronic devices. Searches such as "chromene derivatives for OLED applications" or "thiophene-based materials for optoelectronics" reflect the growing curiosity in this field.

The synthesis of N-cyclopropyl-2-oxo-N-2-(thiophen-2-yl)ethyl-2H-chromene-3-carboxamide typically involves multi-step organic reactions, including condensation, cyclization, and amidation. Researchers often look for optimized synthetic protocols to improve yield and purity, which are critical for both research and potential scale-up. Keywords like "efficient synthesis of chromene carboxamides" or "characterization of 1396674-00-2" are frequently used in scientific literature and patent searches.

In addition to its scientific applications, the compound's structure-activity relationship (SAR) is a key focus. Understanding how modifications to the cyclopropyl or thiophene groups influence its biological or physical properties can lead to the design of more effective derivatives. This aligns with the broader trend in medicinal chemistry, where researchers aim to optimize lead compounds for better efficacy and safety.

Environmental and green chemistry considerations are also relevant. As the demand for sustainable synthetic methods grows, questions like "Can N-cyclopropyl-2-oxo-N-2-(thiophen-2-yl)ethyl-2H-chromene-3-carboxamide be synthesized using eco-friendly catalysts?" or "What are the biodegradation pathways of this compound?" are becoming increasingly important. These topics resonate with the global push toward reducing the environmental impact of chemical research.

In summary, N-cyclopropyl-2-oxo-N-2-(thiophen-2-yl)ethyl-2H-chromene-3-carboxamide (CAS 1396674-00-2) is a multifaceted compound with promising applications in drug discovery, material science, and beyond. Its unique structure, combining chromene, thiophene, and cyclopropyl motifs, offers ample opportunities for innovation. Whether you're a researcher exploring its biological potential or a materials scientist investigating its optoelectronic properties, this compound represents a compelling area of study with broad implications for future technologies.